Cas no 2228705-29-9 (methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate)

Methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate is a cyclopropane-containing ester derivative with a hydroxyl group and a pyrrole substituent, offering versatile reactivity for synthetic applications. Its unique structure, combining a cyclopropyl ring with a heteroaromatic pyrrole moiety, makes it a valuable intermediate in medicinal chemistry and organic synthesis. The hydroxyl and ester functional groups provide sites for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly useful in the development of bioactive molecules, where the cyclopropyl group can enhance metabolic stability and the pyrrole ring may contribute to binding interactions. Its well-defined stereochemistry also allows for precise control in stereoselective reactions.
methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate structure
2228705-29-9 structure
Product Name:methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate
CAS No:2228705-29-9
MF:C10H13NO3
MW:195.215122938156
CID:5835373
PubChem ID:165945542
Update Time:2025-06-14

methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate
    • EN300-1835651
    • 2228705-29-9
    • methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate
    • Inchi: 1S/C10H13NO3/c1-14-9(13)8(12)10(4-5-10)7-3-2-6-11-7/h2-3,6,8,11-12H,4-5H2,1H3
    • InChI Key: LJWGKQHZBOJAQM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)C1(C2=CC=CN2)CC1

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.3Ų

methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate Pricemore >>

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Additional information on methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate

Exploring Methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9): A Comprehensive Overview

In the realm of organic chemistry, methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropyl ring fused with a pyrrole moiety and an ester functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular complexity and versatility make it a valuable candidate for pharmaceutical and agrochemical research, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds in drug discovery has propelled the study of methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. Recent studies highlight its relevance in medicinal chemistry, where its scaffold could be optimized for enhanced bioavailability and target specificity. This aligns with the broader industry focus on precision medicine and personalized therapies, addressing questions like "How can heterocycles improve drug efficacy?"—a frequently searched topic in scientific databases.

From a synthetic perspective, the compound’s ester and hydroxy groups offer opportunities for derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Notably, the pyrrole ring’s electron-rich nature contributes to its reactivity, making it a candidate for catalysis and photochemical applications. Such properties resonate with searches like "role of pyrroles in catalysis" or "ester derivatives in organic synthesis," reflecting user interest in functional group transformations.

Environmental considerations also play a role in the compound’s appeal. As industries shift toward eco-friendly solvents and low-waste processes, the synthesis of methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate could benefit from microwave-assisted reactions or biocatalysis—topics trending in green chemistry forums. Its potential biodegradability and low toxicity profile further align with regulatory demands for safer chemicals, addressing queries such as "sustainable alternatives for traditional esters."

In conclusion, methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—coupled with its relevance to sustainability trends, position it as a compound worthy of continued exploration. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in molecular design and applied sciences.

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